2-(4-Fluorophenylthio)benzyl alcohol
Cat. No. B8278423
Key on ui cas rn:
13420-73-0
M. Wt: 234.29 g/mol
InChI Key: PGIJFOKYSXVMJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04198420
Procedure details
36.1 ml of 70% sodium-bis-(2-methoxyethoxy)aluminum hydride in benzene are added dropwise over a one hour span to a stirring mixture of 15 g of 2-(4-fluorophenylthio)benzoic acid in 150 ml of benzene under nitrogen at ambient temperature. After total addition, the reaction mixture is stirred for an additional 30 minutes and then permitted to stand for 4 days. Thereafter, the reaction mixture is cooled to 0° C. before 100 mls of 10% sodium hydroxide are added with stirring. Following this addition, the layers separate and the aqueous layer is extracted twice with 100 ml portions of benzene. The combined benzene solutions are successively washed twice with 100 ml portions of water, washed once with a 60 ml portion of a saturated sodium chloride solution and dried, providing 2-(4-fluorophenylthio)benzyl alcohol.
Name
sodium bis-(2-methoxyethoxy)aluminum hydride
Quantity
36.1 mL
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[Na].[H-].COCCO[Al+]OCCOC.[F:14][C:15]1[CH:20]=[CH:19][C:18]([S:21][C:22]2[CH:30]=[CH:29][CH:28]=[CH:27][C:23]=2[C:24](O)=[O:25])=[CH:17][CH:16]=1.[OH-].[Na+]>C1C=CC=CC=1>[F:14][C:15]1[CH:20]=[CH:19][C:18]([S:21][C:22]2[CH:30]=[CH:29][CH:28]=[CH:27][C:23]=2[CH2:24][OH:25])=[CH:17][CH:16]=1 |f:0.1.2,4.5,^1:0|
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Inputs
Step One
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Name
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sodium bis-(2-methoxyethoxy)aluminum hydride
|
|
Quantity
|
36.1 mL
|
|
Type
|
reactant
|
|
Smiles
|
[Na].[H-].COCCO[Al+]OCCOC
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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Smiles
|
C1=CC=CC=C1
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Step Two
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Name
|
|
|
Quantity
|
15 g
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|
Type
|
reactant
|
|
Smiles
|
FC1=CC=C(C=C1)SC1=C(C(=O)O)C=CC=C1
|
|
Name
|
|
|
Quantity
|
150 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1=CC=CC=C1
|
Step Three
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Name
|
|
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Quantity
|
100 mL
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
|
the reaction mixture is stirred for an additional 30 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
After total addition
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WAIT
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Type
|
WAIT
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|
Details
|
to stand for 4 days
|
|
Duration
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4 d
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ADDITION
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Type
|
ADDITION
|
|
Details
|
are added
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STIRRING
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Type
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STIRRING
|
|
Details
|
with stirring
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ADDITION
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Type
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ADDITION
|
|
Details
|
this addition
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the layers separate
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
the aqueous layer is extracted twice with 100 ml portions of benzene
|
WASH
|
Type
|
WASH
|
|
Details
|
The combined benzene solutions are successively washed twice with 100 ml portions of water
|
WASH
|
Type
|
WASH
|
|
Details
|
washed once with a 60 ml portion of a saturated sodium chloride solution
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=CC=C(C=C1)SC1=C(CO)C=CC=C1
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
